Cas no 2228193-61-9 (5-3-(trifluoromethyl)pyridin-4-yl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-3-(trifluoromethyl)pyridin-4-yl-1,2-oxazole-4-carboxylic acid
• CAS No: 2228193-61-9
• MF: C₁₀H₅F₃N₂O₃
• MW: 258.153512716293
• CID: 5778747
• PubChem ID: 165667192
• Update Time: 2025-05-24

5-3-(trifluoromethyl)pyridin-4-yl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228193-61-9
• 5-[3-(trifluoromethyl)pyridin-4-yl]-1,2-oxazole-4-carboxylic acid
• EN300-1953722
• 5-3-(trifluoromethyl)pyridin-4-yl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C10H5F3N2O3/c11-10(12,13)7-4-14-2-1-5(7)8-6(9(16)17)3-15-18-8/h1-4H,(H,16,17)
• InChI Key： SGGQCRYIKAZAIN-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C1=C(C(=O)O)C=NO1)(F)F

Computed Properties

• Exact Mass: 258.02522651g/mol
• Monoisotopic Mass: 258.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on 5-3-(trifluoromethyl)pyridin-4-yl-1,2-oxazole-4-carboxylic acid

5-3-(Trifluoromethyl)pyridin-4-yl-1,2-oxazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-3-(trifluoromethyl)pyridin-4-yl-1,2-oxazole-4-carboxylic acid, with the CAS number 2228193619, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a trifluoromethyl group attached to a pyridine ring and a 1,2-oxazole moiety. These structural elements contribute to its exceptional chemical and biological properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, while the 1,2-oxazole ring imparts unique electronic properties that can be exploited in designing drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The incorporation of the trifluoromethyl group and the oxazole ring into polymer frameworks has shown promise in creating advanced materials with enhanced thermal stability and mechanical properties. A study conducted by researchers at the University of California revealed that polymers synthesized with this compound exhibit superior performance under high-stress conditions, making them ideal candidates for aerospace and automotive industries.

The synthesis of 5-3-(trifluoromethyl)pyridin-4-yl-1,2-oxazole-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent attachment of the trifluoromethyl group via electrophilic substitution. The final step involves the introduction of the oxazole moiety through a nucleophilic aromatic substitution reaction. This synthetic pathway has been optimized to achieve high yields and excellent purity, ensuring its suitability for both research and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecological impact. Initial studies suggest that it exhibits low toxicity to aquatic organisms and undergoes rapid degradation under aerobic conditions. These findings are particularly important given the increasing emphasis on sustainable chemistry practices in both academia and industry.

In conclusion, 5-3-(trifluoromethyl)pyridin-4-yl-1,2-oxazole-4-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a key player in advancing drug discovery and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial progress.